Cas no 125620-16-8 (3-(1H-tetrazol-1-yl)phenol)

3-(1H-Tetrazol-1-yl)phenol is a heterocyclic compound featuring a phenol group tethered to a tetrazole moiety, offering unique reactivity and versatility in synthetic chemistry. The tetrazole ring enhances its utility as a bioisostere for carboxylic acids, making it valuable in pharmaceutical and agrochemical applications. Its phenolic hydroxyl group provides additional functionalization sites, enabling further derivatization. The compound exhibits stability under a range of conditions, facilitating its use in coupling reactions and as a building block for complex molecular architectures. Its dual functionality makes it particularly useful in medicinal chemistry for designing bioactive molecules with improved metabolic stability and binding affinity.

3-(1H-tetrazol-1-yl)phenol structure

Product Name:3-(1H-tetrazol-1-yl)phenol

CAS No:125620-16-8

MF:C₇H₆N₄O

MW:162.148740291595

MDL:MFCD01860802

CID:1071347

PubChem ID:856192

Update Time:2025-06-07

3-(1H-tetrazol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

- 3-Tetrazol-1-yl-phenol
- 1-(3-hydroxyphenyl)-1H-1,2,3,4-tetrazole
- 3-(1,2,3,4-tetraazolyl)phenol
- 3-(1H-Tetraazol-1-yl)phenol
- 3-(1H-tetrazol-1-yl)phenol
- AC1LH3E3
- F3284-8027
- m-(1-tetrazolyl)phenol
- SureCN1960697
- 3-(1-tetrazolyl)phenol
- 3-(1,2,3,4-tetrazol-1-yl)phenol
- MDL： MFCD01860802
- Inchi： 1S/C7H6N4O/c12-7-3-1-2-6(4-7)11-5-8-9-10-11/h1-5,12H
- InChI Key： GXPLZNJTPPNNOA-UHFFFAOYSA-N
- SMILES： OC1=CC=CC(=C1)N1C=NN=N1

Computed Properties

Exact Mass: 162.05428
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1

Experimental Properties

PSA: 63.83

3-(1H-tetrazol-1-yl)phenol Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3-(1H-tetrazol-1-yl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	010118-1g	3-Tetrazol-1-yl-phenol	125620-16-8		1g	6144CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	010118-1g	3-Tetrazol-1-yl-phenol	125620-16-8		1g	6144.0CNY	2021-07-05
TRC	H954600-50mg	3-(1H-tetrazol-1-yl)phenol	125620-16-8		50mg	$ 50.00	2022-06-04
TRC	H954600-100mg	3-(1H-tetrazol-1-yl)phenol	125620-16-8		100mg	$ 70.00	2022-06-04
TRC	H954600-500mg	3-(1H-tetrazol-1-yl)phenol	125620-16-8		500mg	$ 250.00	2022-06-04
abcr	AB315567-500 mg	3-(1H-Tetrazol-1-yl)phenol; 95%	125620-16-8		500MG	€254.60	2023-01-16
abcr	AB315567-1 g	3-(1H-Tetrazol-1-yl)phenol; 95%	125620-16-8		1 g	€322.50	2023-07-19
eNovation Chemicals LLC	D697281-5g	3-(1-Tetrazolyl)phenol	125620-16-8	95%	5g	$540	2024-07-20
OTAVAchemicals	7020410033-50MG	3-(1H-1,2,3,4-tetrazol-1-yl)phenol	125620-16-8	95%	50MG	$58	2023-06-25
OTAVAchemicals	7020410033-100MG	3-(1H-1,2,3,4-tetrazol-1-yl)phenol	125620-16-8	95%	100MG	$104	2023-06-25